Ropinirole-d7 HCl
Description
Stable isotope labeled (deuterated) internal standard for Ropinirole
Scientific Research Applications
1. Analytical Methodology and Characterization
Ropinirole HCl has been characterized using High-Performance Liquid Chromatography (HPLC) and Fourier-Transform Infrared Spectroscopy (FT-IR) techniques. This characterization includes its chromatographic properties, such as retention time, and its spectroscopic profile, providing detailed information about its molecular structure (Abhishek Ch et al., 2015).
2. Formulation Design for Drug Delivery
Research has focused on designing microspheres for intranasal delivery of ropinirole HCl. These formulations aim to improve the drug's solubilization capacity, potentially enhancing its therapeutic efficacy, particularly in the treatment of Parkinson’s disease (Shubhrajit Mantry & A. Balaji, 2017).
3. Nanoparticle-Based Drug Delivery
Nanoparticles, such as chitosan nanoparticles, have been developed for delivering ropinirole HCl to the brain, enhancing its effectiveness in treating Parkinson's disease. This approach addresses the challenge of the drug's metabolism in the stomach when orally administered (S. Ray et al., 2018).
4. Clinical Pharmacokinetics
Studies on the pharmacokinetics of ropinirole reveal its absorption, distribution, metabolism, and excretion patterns. These studies are crucial for understanding how the drug behaves in the human body, influencing dosing and administration strategies (C. Kaye & B. Nicholls, 2000).
5. Drug Release Behavior and Polyester Nanocarriers
The release behavior of ropinirole HCl from various polyesters has been investigated. Different polyesters offer varying degrees of drug release, which is significant for designing effective drug delivery systems (Vassilios Karavelidis et al., 2011).
Properties
Molecular Formula |
C16H17D7N2O.HCl |
|---|---|
Molecular Weight |
303.88 |
Origin of Product |
United States |
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